Cas no 10230-34-9 (Phenoxathiin, 2-chloro-)
Phenoxathiin, 2-chloro- structure
Product Name:Phenoxathiin, 2-chloro-
CAS No:10230-34-9
MF:C12H7ClOS
MW:234.701380968094
CID:172688
PubChem ID:139114
Update Time:2025-04-19
Phenoxathiin, 2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Phenoxathiin, 2-chloro-
- 2-Chlorophenoxathiin
- QQGJRVZIBGEUGZ-UHFFFAOYSA-N
- NSC179813
- NSC-179813
- NSC 179813
- DTXSID30144885
- x-Chloro-phenoxathiin
- 2-chlorophenoxathiine
- SCHEMBL23024872
- 10230-34-9
-
- Inchi： 1S/C12H7ClOS/c13-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)14-10/h1-7H
- InChI Key： QQGJRVZIBGEUGZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)SC1C=CC=CC=1O2
Computed Properties
- Exact Mass: 233.99071
- Monoisotopic Mass: 233.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- Density: 1.392
- Boiling Point: 346.1°Cat760mmHg
- Flash Point: 163.1°C
- Refractive Index: 1.682
- PSA: 9.23
- LogP: 4.59690
Phenoxathiin, 2-chloro- Related Literature
-
Amy C. Dodds,Andrew Sutherland Org. Biomol. Chem. 2022 20 1738
-
2. The deoxygenative chlorination of heterocyclic S-oxidesC. W. Bird J. Chem. Soc. C 1968 1230
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3. Electron spin resonance study of halogenated aromatic cation-radicalsIon Baciu,Mihaela Hillebrand,Victor Em. Sahini J. Chem. Soc. Perkin Trans. 2 1974 986
-
4. Spectral study of some phenoxathiin derivatives and their positive ionsMihaela Hillebrand,O. Maior,V. Em. Sahini,Elena Volanschi J. Chem. Soc. B 1969 755
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